![molecular formula C17H17FN2O2 B4240367 N-(3,4-dimethylphenyl)-N'-(2-fluorobenzyl)ethanediamide](/img/structure/B4240367.png)
N-(3,4-dimethylphenyl)-N'-(2-fluorobenzyl)ethanediamide
Overview
Description
N-(3,4-dimethylphenyl)-N'-(2-fluorobenzyl)ethanediamide, also known as DFE, is a synthetic compound that has been extensively studied for its potential use in scientific research. DFE is a member of the phenylpiperazine class of compounds and has been found to have a variety of interesting properties that make it useful for a range of applications.
Mechanism of Action
The exact mechanism of action of N-(3,4-dimethylphenyl)-N'-(2-fluorobenzyl)ethanediamide is not yet fully understood, but it is believed to work by modulating the activity of certain neurotransmitters in the brain. Specifically, this compound has been found to increase the availability of serotonin and dopamine in the brain, which are both important neurotransmitters that are involved in regulating mood and emotion.
Biochemical and Physiological Effects:
This compound has been found to have a variety of interesting biochemical and physiological effects. For example, the compound has been found to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that is involved in promoting the growth and survival of neurons in the brain.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(3,4-dimethylphenyl)-N'-(2-fluorobenzyl)ethanediamide in lab experiments is that it is a highly selective compound that has been extensively studied for its potential use in scientific research. However, there are also some limitations to using this compound, including the fact that it can be difficult to synthesize and that it may have some toxicity issues at high doses.
Future Directions
There are a number of potential future directions for research on N-(3,4-dimethylphenyl)-N'-(2-fluorobenzyl)ethanediamide. For example, future studies could focus on exploring the potential use of this compound as a treatment for other mental health conditions, such as bipolar disorder or schizophrenia. Additionally, further research could be conducted to better understand the exact mechanism of action of this compound and to identify any potential side effects or toxicity issues associated with the compound.
Scientific Research Applications
N-(3,4-dimethylphenyl)-N'-(2-fluorobenzyl)ethanediamide has been extensively studied for its potential use in scientific research, particularly in the field of neuroscience. The compound has been found to have a variety of interesting properties that make it useful for a range of applications, including as a potential treatment for depression and anxiety.
Properties
IUPAC Name |
N'-(3,4-dimethylphenyl)-N-[(2-fluorophenyl)methyl]oxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17FN2O2/c1-11-7-8-14(9-12(11)2)20-17(22)16(21)19-10-13-5-3-4-6-15(13)18/h3-9H,10H2,1-2H3,(H,19,21)(H,20,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUNYYDPDSOLLOT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)C(=O)NCC2=CC=CC=C2F)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17FN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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